Cas no 16727-30-3 (Malvin)

• Product Name: Malvin
• CAS No: 16727-30-3
• MF: C₂₉H₃₅ClO₁₇
• MW: 691.031009912491
• MDL: MFCD03427303
• CID: 159792
• PubChem ID: 57652438
• Update Time: 2025-04-19

Malvin Chemical and Physical Properties

Names and Identifiers

• 1-Benzopyrylium,3,5-bis(b-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-,chloride (1:1)
• MALVIDIN-3,5-DIGLUCOSIDE CHLORIDE(MALVIN CHLORIDE)
• 1-Benzopyrylium,3,5-bis(b-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-,ch...
• MALVIDIN-3 5-DIGLUCOSIDE CHLORIDE
• Malvin chloride
• Malvin(chloride)
• Malvidin-3,5-diglucoside
• Malvidin 3,5-di-O-glucoside
• MALVIDIN CHLORIDE 3,5-DIGLUCOSIDE
• Malvidin chloride 3,5-diglucoside Malvidin-3,5-diglucoside Malvoside
• MALVIDIN-3,5-DI-O-GLUCOSIDE CHLORIDE
• MALVIN
• MALVOSIDE
• MALVIN CHLORIDE(P)
• MALVIN CHLORIDE WITH HPLC
• Malvidol 3,5-diglucoside chloride
• MALVIDIN 3,5-DIGLUCOSIDE
• I9I120531L
• Malvidin 3,5-di-O-beta-glucopyranoside chloride
• 3,5-Bis(beta-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-1-benzopyrylium chloride
• Malvinchlorid
• Malvidin 3,5-diglucoside chloride
• Malvin(chloride), >=90% (HPLC)
• Malvidin 3,5-di-O-
• A-glucopyranoside chloride
• Malvidin 3,5-glucoside
• AKOS030573526
• (2S,3R,4S,5S,6R)-2-[7-hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromenylium-5-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol;chloride
• UNII-I9I120531L
• NS00053308
• 1-BENZOPYRYLIUM, 3,5-BIS(.BETA.-D-GLUCOPYRANOSYLOXY)-7-HYDROXY-2-(4-HYDROXY-3,5-DIMETHOXYPHENYL)-, CHLORIDE
• 7-hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-3,5-bis(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)chromenylium chloride
• 16727-30-3
• 3,5-BIS(.BETA.-D-GLUCOPYRANOSYLOXY)-7-HYDROXY-2-(4-HYDROXY-3,5-DIMETHOXYPHENYL)-1-BENZOPYRYLIUM CHLORIDE
• Malvidin-3,5-O-diglucoside chloride
• 7-hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-3,5-bis({[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy})-1-chromen-1-ylium chloride
• NSC-407312
• EINECS 240-785-9
• FS-7432
• MALVIDIN DIGLUCOSIDE
• SCHEMBL316878
• J-010350
• MFCD03427303
• DTXSID80895052
• NSC 407312
• C08718
• AC1L9BMG
• CHEBI:75030
• Malvin1525
• SCHEMBL6139200
• Malvidin 3,5-O-diglucoside
• (2S,3R,4S,5S,6R)-2-[7-hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromenylium-5-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• Q137532
• (2S,3R,4S,5S,6R)-2-[7-hydroxy-2-(4-hydroxy-3,5-dimethoxy-phenyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-chromenylium-5-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• DTXSID201341471
• 3-(beta-D-glucopyranosyloxy)-7-hydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)chromenium-5-yl beta-D-glucopyranoside
• Malvidin 3,5-Di-O-glucoside; Malvidin 3,5-Diglucoside; Malvidol 3,5-Diglucoside Chloride; Malvin Chloride; Malvoside; NSC 407312
• Malvidin 3,5-diglucoside (chloride)
• HY-N7900
• CS-0138764
• Malvin

• MDL： MFCD03427303
• Inchi： 1S/C29H34O17.ClH/c1-40-15-3-10(4-16(41-2)20(15)33)27-17(44-29-26(39)24(37)22(35)19(9-31)46-29)7-12-13(42-27)5-11(32)6-14(12)43-28-25(38)23(36)21(34)18(8-30)45-28;/h3-7,18-19,21-26,28-31,34-39H,8-9H2,1-2H3,(H-,32,33);1H/t18-,19-,21-,22-,23+,24+,25-,26-,28-,29-;/m1./s1
• InChI Key： RHKJIVJBQJXLBY-FTIBDFQESA-N
• SMILES： [Cl-].O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(C2C=C(C(=C(C=2)OC)O)OC)=[O+]C2C=C(C=C(C=2C=1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O

Computed Properties

• Exact Mass: 690.15600
• Monoisotopic Mass: 690.1562773 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 47
• Rotatable Bond Count: 9
• Complexity: 949
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 691.0
• Topological Polar Surface Area: 259
• XLogP3: -1.489

Experimental Properties

• Color/Form: No data avaiable
• Density: g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 270.82000
• LogP: -4.82930
• Vapor Pressure: No data available

Malvin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• FLUKA BRAND F CODES：3-10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Flavonoids